Cas no 1448043-71-7 (2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide
• CAS No: 1448043-71-7
• MF: C₁₈H₁₆ClFN₂O₂
• MW: 346.783246994019
• CID: 6424925
• PubChem ID: 71788665
• Update Time: 2025-11-01

2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide
• AKOS024538174
• 2-chloro-6-fluoro-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]benzamide
• 2-CHLORO-6-FLUORO-N-[2-HYDROXY-2-(1-METHYLINDOL-3-YL)ETHYL]BENZAMIDE
• 1448043-71-7
• F6200-3070
• 2-chloro-6-fluoro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)benzamide

• Inchi： 1S/C18H16ClFN2O2/c1-22-10-12(11-5-2-3-8-15(11)22)16(23)9-21-18(24)17-13(19)6-4-7-14(17)20/h2-8,10,16,23H,9H2,1H3,(H,21,24)
• InChI Key： WFYNRAPKSMINCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC(C1=CN(C)C2C=CC=CC1=2)O)=O)F

Computed Properties

• Exact Mass: 346.0884336g/mol
• Monoisotopic Mass: 346.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide

Introduction to 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide (CAS No. 1448043-71-7)

2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448043-71-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, including its 2-chloro and 6-fluoro substituents, as well as the presence of an N-substituted benzamide moiety, contribute to its intriguing pharmacological properties.

The compound's structure incorporates several key functional groups that are known to enhance its interaction with biological targets. The benzamide core is a common scaffold in drug design, often associated with anti-inflammatory and analgesic properties. In particular, the N-substituted benzamide group in 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide suggests potential applications in modulating enzyme activity and receptor binding. The 2-hydroxy and 1-methyl-1H-indol-3-yl ethyl side chains further contribute to the molecule's complexity and may play a crucial role in determining its biological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide more effectively than ever before. These techniques have allowed for the prediction of binding affinities and interactions with various biological targets, providing valuable insights into its pharmacological profile. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key targets in the treatment of cancers and inflammatory diseases.

The synthesis of 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the desired framework. These advancements not only enhance the efficiency of synthesis but also improve the overall yield and purity of the final product.

In vitro studies have begun to reveal the potential therapeutic applications of 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide. Initial research suggests that it may possess anti-proliferative effects against certain cancer cell lines, making it a promising candidate for further development as an anti-cancer agent. Additionally, its ability to modulate inflammatory pathways has been observed in preliminary experiments, indicating potential benefits in treating chronic inflammatory conditions.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with their presence often enhancing metabolic stability and binding affinity. In 2-chloro-6-fluoro-N-2-hydroxy-2-(1-methyl-1H-indol-3-y)ethylbenzamide, the 6-fluoro substituent is particularly noteworthy for its ability to improve the compound's bioavailability and target specificity. This feature is increasingly important in modern drug design, where optimizing pharmacokinetic properties is crucial for therapeutic success.

The indole moiety present in this compound is another critical feature that contributes to its biological activity. Indole derivatives are known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and neuroprotective properties. The specific arrangement of atoms within the indole ring system in 2-chloro-6-fluoro-N--hydroxy--(1--methyl--1H--indol--3--yl)ethylbenzamide likely plays a significant role in determining its interaction with biological targets.

Ongoing clinical trials are exploring the potential of similar compounds in treating various diseases. While 2-chloro--6--fluoro--N--<0xE9><0xA9><0x82><0xE9><0xA9><0x8B><0xE9><0xA9><0x82>N--<0xE9><0xA9><0x82><0xE9><0xA9><0x8B(N--methyl--indole)>benzamide itself may not be currently under clinical investigation, its structural analogs have shown encouraging results. These studies provide valuable data that can inform future research directions and optimize drug design strategies for this class of compounds.

The development of novel drug candidates like 2-chloro--6--fluoro--N--<0xE9><0xA9><0x82>>N--<0xE9><0xA9><0x82>>N----(N----methyl----indole))----(N----methyl----indole))----benzamide underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating knowledge from various fields, researchers can accelerate the discovery and development of new therapeutics that address unmet medical needs.

In conclusion, 2-chloro--6--fluoro-N----hydroxy----(N----methyl----indole))----(N----methyl----indole))----benzamide (CAS No. 1448043--71-7) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of functional groups makes it a promising candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.